2,2,9,9-Tetramethyldecanedioic acid

• CAS No.: 22092-62-2
• Molecular Formula: C14H26O4
• Molecular Weight: 258.35 g/mol
• IUPAC Name: 2,2,9,9-tetramethyldecanedioic acid
• InChI: InChI=1S/C14H26O4/c1-13(2,11(15)16)9-7-5-6-8-10-14(3,4)12(17)18/h5-10H2,1-4H3,(H,15,16)(H,17,18)
• InChI Key: LYDQREUUWSXQDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCCCCC(C)(C)C(=O)O)C(=O)O

Description

2,2,9,9-Tetramethyldecanedioic acid (CAS: 22092-62-2) is a branched-chain dicarboxylic acid with the molecular formula C₁₄H₂₆O₄. Its structure features two carboxylic acid groups at the terminal positions of a decanedioic acid backbone, with four methyl branches at the 2nd and 9th carbon positions. This branching confers unique steric and electronic properties, distinguishing it from linear dicarboxylic acids such as sebacic acid (decanedioic acid) or longer-chain analogs like tetradecanedioic acid (C₁₄H₂₆O₄). The compound is utilized in pharmaceutical synthesis, polymer chemistry, and as a precursor for ester derivatives in opioid ligand research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,9,9-Tetramethyldecanedioic acid typically involves the alkylation of a suitable precursor, such as 1,6-dibromohexane, with isobutyric acid. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. The process may involve the use of catalysts and specific reaction temperatures to optimize yield and purity .

Industrial Production Methods

Industrial production of 2,2,9,9-Tetramethyldecanedioic acid may involve large-scale synthesis using similar routes as described above. The process is scaled up to meet commercial demands, with additional steps for purification and quality control to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

2,2,9,9-Tetramethyldecanedioic acid undergoes various chemical reactions, including:

Oxidation: The carboxyl groups can be oxidized to form corresponding derivatives.

Reduction: Reduction reactions can convert the carboxyl groups to alcohols.

Substitution: The methyl groups can participate in substitution reactions under appropriate conditions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Halogenating agents like bromine (Br2) and chlorine (Cl2) can be used for substitution reactions

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary alcohols.

Substitution: Formation of halogenated derivatives

Scientific Research Applications

2,2,9,9-Tetramethyldecanedioic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and polymer chemistry.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2,2,9,9-Tetramethyldecanedioic acid involves its interaction with specific molecular targets. The carboxyl groups can form hydrogen bonds and ionic interactions with various biomolecules, influencing their structure and function. The methyl groups contribute to the hydrophobic character of the compound, affecting its solubility and interactions with other molecules .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Comparisons

Key structural analogs include:

Compound Name	Molecular Formula	CAS Number	Key Features
2,2,9,9-Tetramethyldecanedioic acid	C₁₄H₂₆O₄	22092-62-2	Branched methyl groups at C2 and C9
Sebacic acid (Decanedioic acid)	C₁₀H₁₈O₄	111-20-6	Linear C10 chain, no branching
Tetradecanedioic acid	C₁₄H₂₆O₄	821-38-5	Linear C14 chain, higher hydrophobicity
2-Methyltridecanedioic acid	C₁₄H₂₆O₄	N/A	Single methyl branch at C2, longer chain
2,2,9,9-Tetramethyl-undecan-1,10-diol	C₁₄H₃₀O₂	N/A	Hydroxyl groups instead of carboxylic acids

• Branching Effects : The methyl groups in 2,2,9,9-Tetramethyldecanedioic acid introduce steric hindrance, reducing crystallinity compared to linear analogs like sebacic acid. This enhances solubility in organic solvents (e.g., THF) but reduces aqueous solubility .
• Functional Groups : Unlike its diol analog (2,2,9,9-Tetramethyl-undecan-1,10-diol), the carboxylic acid groups enable esterification and salt formation, critical for drug delivery systems and ligand synthesis .

Physical and Thermodynamic Properties

• Phase Transitions: Limited data exist for 2,2,9,9-Tetramethyldecanedioic acid, but its linear analog tetradecanedioic acid exhibits a melting point of ~129°C and sublimation enthalpy (ΔsubH) of 104.1 ± 2.0 kJ/mol . The branched structure likely lowers the melting point due to reduced molecular symmetry.
• Hydrophobicity : The compound’s hydrophobicity exceeds that of sebacic acid (logP ~1.5) due to methyl branching, making it suitable for lipid-based formulations .